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Compound Name:
2-(Ethyl(methyl)amino)-2-

phenylacetic acid

Cat. No.: B13001785

Get Quote

Executive Summary
Target Molecule: 2-(Ethyl(methyl)amino)-2-phenylacetic acid (Structure:

). Key Challenge: The molecule contains a tertiary amine directly attached to the chiral center.
Unlike primary or secondary amino acids, it possesses no N-H proton. Implications:

No N-Acylation: Traditional enzymatic resolution via acylases (which require N-acyl

substrates) is impossible.

No Schiff Base Formation: Racemization strategies involving aldehydes (e.g.,

salicylaldehyde) to lower the

of the

-proton are ineffective.

Steric Hindrance: The bulky
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-dialkyl group increases the barrier to racemization, making Dynamic Kinetic Resolution
(DKR) difficult.

Recommended Strategy: The most robust, field-proven method for this specific analog is

Classical Diastereomeric Salt Resolution using 1-Phenylethylamine (PEA). This guide details

the protocol for this method and provides high-performance liquid chromatography (HPLC)

parameters for validation.

Chemical Context & Mechanism[1][2]
The resolution relies on the formation of diastereomeric salts between the racemic acid (acting

as the proton donor) and a chiral base (acting as the proton acceptor).

The Tertiary Amine Constraint
For N-mono-alkyl phenylglycines, racemization is often induced to convert the unwanted

enantiomer into the desired one (Deracemization). However, literature indicates that the

electron-donating nature and steric bulk of the N-ethyl-N-methyl group significantly inhibit the

formation of the intermediary carbanion required for racemization. Therefore, a standard optical

resolution (separation without in-situ racemization) is the primary viable pathway.

Selecting the Resolving Agent
Based on comparative studies of N,N-dialkyl phenylglycines:

Camphorsulfonic acid (CSA): Effective for N-mono-alkyl analogs but often yields poor

diastereomeric excess (de) for dialkyl variants due to steric clashes.

1-Phenylethylamine (PEA): The resolving agent of choice. The planar phenyl ring of PEA

allows for

stacking interactions with the phenylglycine core, stabilizing the crystal lattice of the less
soluble diastereomer.

Methodology 1: Diastereomeric Salt Resolution
(Protocol)
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This protocol utilizes (S)-(-)-1-Phenylethylamine to selectively crystallize the target enantiomer.

Note: To obtain the opposite enantiomer, use (R)-(+)-1-Phenylethylamine.

Materials
Substrate: Racemic 2-(Ethyl(methyl)amino)-2-phenylacetic acid.

Resolving Agent: (S)-1-Phenylethylamine (1.0 molar equivalent).

Solvent: Ethanol (Absolute or 95%).

Acid for Liberation: 1 M Hydrochloric acid (HCl).

Base for Neutralization: Triethylamine or NaOH (aq).

Step-by-Step Workflow
Step 1: Salt Formation

Dissolve 20.0 mmol of racemic substrate in 40 mL of boiling Ethanol.

Add 20.0 mmol of (S)-1-Phenylethylamine dropwise to the hot solution.

Maintain reflux for 15 minutes to ensure complete homogeneity.

Step 2: Crystallization

Allow the solution to cool slowly to room temperature (25°C) over 4–6 hours. Rapid cooling

promotes inclusion of the unwanted diastereomer.

Let the mixture stand at room temperature for an additional 12 hours.

Observation: White needle-like crystals of the less soluble diastereomeric salt should form.

Step 3: Filtration and Purification

Filter the crystals under vacuum.
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Wash: Rinse the filter cake with a small volume of cold Ethanol (0°C) to remove residual

mother liquor.

Recrystallization (Critical): Dissolve the wet cake in the minimum amount of boiling Ethanol

and recrystallize to upgrade chiral purity (>99% de).

Step 4: Salt Breaking (Liberation)

Suspend the purified salt in water (approx. 5 mL per gram of salt).

Add 1 M NaOH dropwise until pH 10–11 is reached (liberating the amine base).

Extract the resolving agent (PEA) with diethyl ether (3 x volumes). Save the organic layer to

recover PEA.

Acidify the aqueous layer (containing the phenylglycine) with dilute HCl to pH ~6 (the

isoelectric point).

Concentrate the aqueous phase or cool to precipitate the free chiral amino acid.

Process Visualization
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Figure 1: Workflow for the resolution of N-ethyl-N-methyl-2-phenylglycine using (S)-PEA.
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Methodology 2: Chiral HPLC (Analytical Validation)
Since the molecule is an amphoteric amino acid, standard normal-phase chiral columns often

yield broad peaks due to zwitterionic interactions. A Crown Ether phase or a Zwitterionic phase

is required.

Analytical Conditions
Parameter Condition A (Crown Ether)

Condition B
(Polysaccharide)

Column Crownpak CR(+) (Daicel) Chiralpak ZWIX(+)

Mechanism
Host-guest complexation

(Ammonium ion)
Zwitterionic Ion Exchange

Mobile Phase
Perchloric acid (pH 1.5) /

Methanol (90:10)

MeOH / MeCN / Formic Acid /

NH3

Temperature
25°C (Lower temp improves

separation)
25°C

Detection UV @ 254 nm UV @ 254 nm or CAD

Note
Requires protonated amine (

). Operate at acidic pH.
Excellent for free amino acids.

Important: For Crownpak columns, the amine must be protonated. Because this substrate is a

tertiary amine, it forms a cation at acidic pH, but the lack of protons on the nitrogen (only one H

added upon protonation) reduces the binding affinity compared to primary amines. If resolution

is poor, derivatize the carboxylic acid to a methyl ester before analysis on a standard Chiralcel

OD-H column.

Troubleshooting & Optimization
Common Failure Modes

Oiling Out: If the salt separates as an oil rather than crystals, the solution is likely too

concentrated or the temperature dropped too fast.
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Fix: Reheat to dissolve, dilute by 10%, and seed with a tiny crystal of the desired salt if

available.

Low Yield: High solubility of the salt in Ethanol.

Fix: Switch to an Ethanol/Acetone (1:1) mixture. Acetone acts as an anti-solvent to drive

precipitation.

Why Not Enzymatic Resolution?
Researchers often attempt to use Lipases (e.g., CAL-B) for kinetic resolution.

Constraint: Lipases generally act on esters. You can esterify the acid (e.g., to the methyl

ester) and attempt hydrolysis.

Risk: The bulky N-ethyl-N-methyl group adjacent to the ester bond creates significant steric

hindrance for the enzyme active site. Reaction rates will be 10–100x slower than for

unsubstituted phenylglycine.

Verdict: Chemical resolution (Method 1) is faster and more scalable for this specific tertiary

amine substrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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2. Direct resolution of some phenylglycines by liquid chromatography on a chiral crown ether
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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